Cas no 1512162-42-3 ((4-Bromo-3-methylphenyl)methanethiol)

• Product Name: (4-Bromo-3-methylphenyl)methanethiol
• CAS No: 1512162-42-3
• Molecular Formula: C₈H₉BrS
• Molecular Weight: 217.126060247421
• CID: 5743710
• PubChem ID: 59243831

(4-Bromo-3-methylphenyl)methanethiol Properties

Names and Identifiers

• EN300-1289177
• AKOS018444942
• 1512162-42-3
• SCHEMBL13430049
• (4-bromo-3-methylphenyl)methanethiol
• Benzenemethanethiol, 4-bromo-3-methyl-

• InChIKey： UBAMFTQKJZJQDD-UHFFFAOYSA-N
• Inchi： 1S/C8H9BrS/c1-6-4-7(5-10)2-3-8(6)9/h2-4,10H,5H2,1H3
• SMILES： BrC1C=CC(CS)=CC=1C

Computed Properties

• Exact Mass: 215.96083g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 215.96083g/mol
• Heavy Atom Count: 10
• Complexity: 105
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.1
• Topological Polar Surface Area: 1Ų

Experimental Properties

• Boiling Point: 281.2±25.0 °C(Predicted)
• pka: 9.33±0.10(Predicted)
• Density: 1.426±0.06 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes